Cas no 881673-71-8 (1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-[(4-methoxyphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-[(4-methoxyphenyl)sulfonyl]-
• CAS No: 881673-71-8
• MF: C₁₂H₁₀BrNO₄S
• MW: 344.181101322174
• CID: 1917352
• PubChem ID: 86232772
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-[(4-methoxyphenyl)sulfonyl]-
• 5-Bromo-1-((4-methoxyphenyl)sulfonyl)-1H-pyrrole-3-carbaldehyde
• 5-Bromo-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrrole-3-carbaldehyde
• SCHEMBL1156596
• 5-bromo-1-(4-methoxyphenyl)sulfonylpyrrole-3-carbaldehyde
• 881673-71-8
• 5-Bromo-1-(4-methoxy-benzenesulfonyl)-1H-pyrrole-3-carbaldehyde
• 5-Bromo-1-(4-methoxy-benzenesulfonyl)-1H-pyrrole-3-carbaldehyde, 95%
• MFCD11875807
• ZKLNMQNNGBQTEW-UHFFFAOYSA-N

• Inchi： 1S/C12H10BrNO4S/c1-18-10-2-4-11(5-3-10)19(16,17)14-7-9(8-15)6-12(14)13/h2-8H,1H3
• InChI Key： ZKLNMQNNGBQTEW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CN1S(C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 342.95139Da
• Monoisotopic Mass: 342.95139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.8Ų